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Compound of Interest

Compound Name: 3-Bromophenanthrene-9,10-dione

Cat. No.: B181802

An In-depth Technical Guide to the Health and Safety of 3-Bromophenanthrene-9,10-dione

This guide provides a comprehensive overview of the health and safety data currently available
for 3-Bromophenanthrene-9,10-dione, tailored for researchers, scientists, and professionals
in drug development. The information is presented to facilitate easy access and comparison,
with detailed experimental protocols for the assessment of the identified hazards.

Section 1: Chemical and Physical Properties

While detailed experimental data on the toxicological properties of 3-Bromophenanthrene-
9,10-dione is limited, its basic chemical and physical characteristics are foundational to
understanding its hazard profile.
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Property Value Source
Molecular Formula C14H7BrO:2 [1112]
Molecular Weight 287.11 g/mol [3]

CAS Number 13292-05-2 [1]
Appearance Light yellow to brown ]

powder/crystal

Melting Point 272 °C [4]
Purity >95.0% (GC) to ~97% [11[4]

Room temperature,
Storage desiccated, in a cool and dark [1114]

place (<15°C recommended)

Section 2: Health and Safety Hazard Summary

The following tables summarize the known health and safety hazards associated with 3-
Bromophenanthrene-9,10-dione based on aggregated GHS (Globally Harmonized System of
Classification and Labelling of Chemicals) data.

GHS Hazard Classification
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Hazard Class Category GHS Code Hazard Statement
Acute toxicity, oral Category 4 H302 Harmful if swallowed
Skin o

S Category 2 H315 Causes skin irritation
corrosion/irritation
Serious eye Causes serious eye

o Category 2A H319 o

damage/eye irritation irritation

o ) May cause an allergic
Sensitization, Skin Category 1 H317 ] )

skin reaction

Specific target organ
toxicity, single May cause respirato

¥ SN ) Category 3 H335 o Y ) P i
exposure; Respiratory irritation
tract irritation
Hazardous to the ) )

_ _ Very toxic to aquatic
aguatic environment, Category 1 H400 i

ife

acute hazard
Hazardous to the Very toxic to aquatic
aguatic environment, Category 1 H410 life with long lasting

long-term hazard

effects

Data sourced from multiple suppliers and databases. The percentage of notifications for each

H-statement varies across sources.[3][5]

Precautionary Statements (P-Statements)
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Type Code Statement

Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp

ray.

Wash skin thoroughly after

P264 .

handling.

Do not eat, drink or smoke
P270 ) )

when using this product.

Avoid release to the
P273 )

environment.

Wear protective gloves/ eye
P280 P g y

protection/ face protection.

IF SWALLOWED: Call a
Response P301 + P312 + P330 POISON CENTER/doctor if

you feel unwell. Rinse mouth.

IF ON SKIN: Wash with plenty

P302 + P352

of soap and water.

IF IN EYES: Rinse cautiously

with water for several minutes.
P305 + P351 + P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.

If eye irritation persists: Get
P337 + P313 ) ) )

medical advice/attention.
P391 Collect spillage.

Dispose of contents/container

Disposal P501 to an approved waste disposal

plant.
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Section 3: Experimental Protocols for Hazard
Assessment

While specific toxicological studies for 3-Bromophenanthrene-9,10-dione are not publicly
available, the following are detailed, standardized methodologies for assessing the types of
hazards identified for this compound, primarily based on OECD Test Guidelines.

Acute Oral Toxicity - Up-and-Down Procedure (OECD
Test Guideline 425)

This method is used to determine the acute oral toxicity of a substance, providing an estimate
of the LD50 (the dose lethal to 50% of a test population).

Objective: To determine the oral dose of a substance that causes mortality in 50% of a group of
test animals.

Test Animal: Typically female rats.

Principle: A sequential dosing process where the outcome of one animal determines the dose
for the next. If an animal survives, the dose for the next animal is increased. If an animal dies,
the dose is decreased. This continues until specific stopping criteria are met.

Methodology:

e Preparation of Animals: Healthy, young adult animals are acclimatized to laboratory
conditions for at least 5 days. They are fasted prior to dosing (food, but not water, is
withheld).

e Dose Formulation: The test substance is typically administered in a constant volume, often
as a solution or suspension in an appropriate vehicle (e.g., water, corn oil).

o Administration: The substance is administered in a single dose by gavage using a stomach
tube or a suitable intubation cannula.

» Dosing Sequence:

o A starting dose is selected, usually a level expected to be moderately toxic.
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o Asingle animal is dosed.

o If the animal survives for a defined period (typically 48 hours), the next animal receives a
higher dose (the dose progression factor is a constant, e.g., 3.2).

o If the animal dies, the next animal receives a lower dose.

Observation: Animals are observed for mortality and clinical signs of toxicity (e.g., changes in
skin, fur, eyes, and behavior) for at least 14 days. Body weight is recorded weekly.

Data Analysis: The LD50 is calculated using maximum likelihood estimation based on the
sequence of survival and death outcomes.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)

This test assesses the potential of a substance to cause reversible (irritation) or irreversible

(corrosion) skin damage.

Objective: To determine the irritant or corrosive potential of a substance when applied to the

skin.

Test Animal: Typically albino rabbits.

Methodology:

Preparation of Animals: The fur is clipped from the dorsal area of the trunk of the test animals
approximately 24 hours before the test.

Application of Test Substance: A small amount (e.g., 0.5 g of solid) of the test substance is
applied to a small area of skin (approx. 6 cm2) and covered with a gauze patch.

Exposure: The patch is held in place with non-irritating tape for a 4-hour exposure period.

Observation: After exposure, the patch is removed, and the skin is washed. The skin is then
examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after
patch removal.
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e Scoring: The severity of erythema and edema is scored on a scale (e.g., 0 to 4). The mean
scores for each observation period are calculated.

o Classification: The substance is classified as an irritant based on the mean scores. If
irreversible tissue damage (corrosion) is observed, the test is terminated.

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)

This test evaluates the potential of a substance to cause damage to the eye.

Objective: To determine the irritant or corrosive potential of a substance when applied to the
eye.

Test Animal: Typically albino rabbits.
Methodology:

e Application of Test Substance: A small amount (e.g., 0.1 mL of liquid or a corresponding
amount of solid) of the test substance is instilled into the conjunctival sac of one eye of the
test animal. The other eye remains untreated and serves as a control.

e Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The
cornea, iris, and conjunctiva are evaluated for the degree of opacity, inflammation, and
discharge.

e Scoring: The severity of the effects is scored according to a standardized system.

o Classification: The substance is classified based on the persistence and severity of the eye
lesions. If a corrosive effect is suspected, a single animal is tested first.

Section 4: Signaling Pathways and Logical
Workflows

As there is no specific information available in the public domain regarding the interaction of 3-
Bromophenanthrene-9,10-dione with cellular signaling pathways, a logical workflow for the
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safe handling of this chemical is provided below. This diagram outlines the necessary steps to
mitigate the risks associated with its identified hazards.

Safe Handling Workflow for 3-Bromophenanthrene-9,10-dione

Preparation Phase

Assess Hazards:
- Acute Oral Toxicity (H302)
- Skin Irritation (H315)
- Eye Irritation (H319)
- Respiratory Irritation (H335)
- Aquatic Toxicity (H400/H410)

Based on
Y

Select Personal Protective Equipment (PPE):
- Safety Goggles (for H319)
- Nitrile Gloves (for H315)
- Lab Coat
- Fume Hood (for H335)

Handlin; Phase
\

Work in a well-ventilated area,
preferably a chemical fume hood.

Y

Weigh and handle the solid
compound carefully to avoid dust generation.

/

Avoid skin and eye contact.
Do not ingest or inhale.

" Emergency R‘ésp_onse

Skin Contact: Eye Contact: Ingestion: Spill:

Wash immediately with Rinse cautiously with water Call a POISON CENTER/ Collect spillage.
plenty of soap and water. for several minutes. doctor. Rinse mouth. Avoid release to the environment.

Disposeal Phase

Dispose of waste in accordance
with local, state, and federal regulations.

Prevent entry into waterways
due to high aquatic toxicity.
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 3-Bromophenanthrene-9,10-dione.

Section 5: Conclusion

The available data indicates that 3-Bromophenanthrene-9,10-dione is a hazardous
substance that requires careful handling. It is harmful if swallowed, causes skin and serious
eye irritation, may cause respiratory irritation, and is very toxic to aquatic life. While specific
guantitative toxicological data such as LD50 values are not readily available, the GHS
classifications necessitate the use of stringent safety protocols. Researchers and drug
development professionals should adhere to the handling and disposal procedures outlined in
this guide and consult their institution's safety guidelines. Further experimental studies are
required to fully characterize the toxicological profile and potential biological effects of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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